Cas no 26250-89-5 (3-amino-2-benzylpropanoic acid hydrochloride)

• Product Name: 3-amino-2-benzylpropanoic acid hydrochloride
• CAS No: 26250-89-5
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD19382501
• CID: 4643354
• Update Time: 2025-05-20

3-amino-2-benzylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-benzylpropanoic acid hydrochloride

• MDL： MFCD19382501
• Inchi： 1S/C10H13NO2.ClH/c11-7-9(10(12)13)6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H
• InChI Key： HIYMCIGQCWOWJV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(CN)C(=O)O.Cl

Computed Properties

• Exact Mass: 215.071
• Monoisotopic Mass: 215.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Color/Form: White to Yellow Solid

3-amino-2-benzylpropanoic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-benzylpropanoic acid hydrochloride

Introduction to 3-amino-2-benzylpropanoic acid hydrochloride (CAS No. 26250-89-5)

3-amino-2-benzylpropanoic acid hydrochloride, identified by the Chemical Abstracts Service registry number 26250-89-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This hydrochloride salt of the amino acid derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of both an amino group and a benzyl substituent in its backbone imparts distinct chemical properties, making it a versatile intermediate in synthetic pathways and a candidate for further exploration in drug discovery.

The molecular structure of 3-amino-2-benzylpropanoic acid hydrochloride consists of a propyl chain with an amino group at the third carbon and a benzyl group at the second carbon, followed by a salt form with hydrochloric acid. This configuration contributes to its solubility characteristics and reactivity, which are critical factors in its utility as a building block for more complex molecules. The benzyl group, in particular, is often employed in medicinal chemistry due to its ability to stabilize reactive intermediates and enhance binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-2-benzylpropanoic acid hydrochloride. Its structural motif aligns well with the pharmacophores found in various bioactive compounds, suggesting that it could serve as a precursor for drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and receptor binding, which are key mechanisms in drug action.

One of the most compelling aspects of 3-amino-2-benzylpropanoic acid hydrochloride is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The benzyl group in this compound can be strategically incorporated into peptidomimetic scaffolds to improve their stability and pharmacokinetic properties. Recent studies have demonstrated that peptidomimetics derived from structurally related compounds exhibit promising effects in preclinical models of cancer and autoimmune diseases.

The synthesis of 3-amino-2-benzylpropanoic acid hydrochloride typically involves multi-step organic reactions, starting from readily available precursors such as benzylamine and β-keto esters or acetoacetates. The introduction of the amino group at the third carbon position can be achieved through reductive amination or nucleophilic substitution reactions, while the benzyl group is typically introduced via Friedel-Crafts alkylation or other similar methods. The final step involves converting the free acid into its hydrochloride salt to enhance stability and solubility, which is crucial for pharmaceutical applications.

The chemical properties of 3-amino-2-benzylpropanoic acid hydrochloride make it an attractive candidate for further derivatization. Researchers have explored various modifications to its structure, including introducing different substituents at the amino or carboxylic acid positions to fine-tune its biological activity. For example, replacing the benzyl group with other aromatic or heterocyclic moieties can alter binding interactions with target proteins, potentially leading to new therapeutic opportunities.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 3-amino-2-benzylpropanoic acid hydrochloride. Molecular modeling techniques allow researchers to predict how different structural modifications will affect binding affinity and metabolic stability, enabling more efficient drug discovery pipelines. These computational approaches are particularly valuable when combined with experimental validation, ensuring that promising candidates are thoroughly evaluated before moving into clinical development.

The pharmaceutical industry has taken note of the potential of 3-amino-2-benzylpropanoic acid hydrochloride as a scaffold for drug development. Several companies have initiated programs to explore its derivatives for treating various diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitargeted drug design strategies, which aim to address complex pathologies by modulating several pathways simultaneously.

In addition to its pharmaceutical applications, 3-amino-2-benzylpropanoic acid hydrochloride has found utility in academic research as a tool compound for studying enzyme mechanisms and protein-protein interactions. Its well-defined structure allows researchers to use it as a reference compound in biochemical assays, helping to elucidate how small molecules interact with biological systems. Such studies are essential for understanding drug mechanisms of action and developing more effective therapeutic agents.

The future prospects for 3-amino-2-benzylpropanoic acid hydrochloride appear bright, with ongoing research uncovering new synthetic routes and pharmacological applications. As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design molecules that can precisely target them. This compound represents an important step forward in this endeavor, offering a versatile platform for innovation in drug discovery.